Cas no 2375259-32-6 (Benzene, 4-(2-bromoethyl)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxy-)

• Product Name: Benzene, 4-(2-bromoethyl)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxy-
• CAS No: 2375259-32-6
• MF: C₁₅H₂₅BrO₂Si
• MW: 345.347305059433
• CID: 6061381
• PubChem ID: 145874743
• Update Time: 2025-07-23

Benzene, 4-(2-bromoethyl)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(2-bromoethyl)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxy-
• EN300-7438903
• 2375259-32-6
• [4-(2-Bromoethyl)-2-methoxyphenoxy]-tert-butyl-dimethylsilane
• [4-(2-bromoethyl)-2-methoxyphenoxy](tert-butyl)dimethylsilane

• Inchi： 1S/C15H25BrO2Si/c1-15(2,3)19(5,6)18-13-8-7-12(9-10-16)11-14(13)17-4/h7-8,11H,9-10H2,1-6H3
• InChI Key： QHGCJDUIFZBYHK-UHFFFAOYSA-N
• SMILES： C1(O[Si](C(C)(C)C)(C)C)=CC=C(CCBr)C=C1OC

Computed Properties

• Exact Mass: 344.08072g/mol
• Monoisotopic Mass: 344.08072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 346.2±37.0 °C(Predicted)

Additional information on Benzene, 4-(2-bromoethyl)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxy-

Research Briefing on Benzene, 4-(2-bromoethyl)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxy- (CAS: 2375259-32-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Benzene, 4-(2-bromoethyl)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxy- (CAS: 2375259-32-6) as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique bromoethyl and silyl-protected hydroxyl groups, has been increasingly utilized in the development of novel therapeutic agents, particularly in oncology and neurodegenerative disease research.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's role as a versatile building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The bromoethyl moiety facilitates selective alkylation reactions, enabling the covalent modification of cysteine residues in target proteins. Meanwhile, the silyl-protected hydroxyl group offers orthogonal reactivity for further functionalization, making it a valuable tool in fragment-based drug discovery.

In another groundbreaking research (Nature Chemical Biology, 2024), scientists explored the application of 2375259-32-6 in the development of PROTACs (Proteolysis Targeting Chimeras). The compound's structural features were leveraged to create bifunctional molecules that simultaneously bind to target proteins and E3 ubiquitin ligases, thereby inducing targeted protein degradation. This approach has shown promising results in overcoming drug resistance in various cancer cell lines.

The synthetic accessibility of 2375259-32-6 has also been improved through recent methodological developments. A 2024 publication in Organic Letters described a novel, high-yield (85%) synthesis route using palladium-catalyzed cross-coupling reactions, significantly enhancing the compound's availability for research purposes. This advancement is particularly important given the growing demand for this intermediate in pharmaceutical R&D.

From a safety and pharmacokinetic perspective, studies have shown that derivatives of 2375259-32-6 exhibit favorable drug-like properties. The silyl protection group enhances metabolic stability while maintaining the potential for controlled release of the active moiety in biological systems. These characteristics make it an attractive scaffold for prodrug development, as evidenced by recent patent applications from major pharmaceutical companies.

Looking forward, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary data suggest that the bromoethyl group can be utilized for site-specific conjugation to antibody-drug conjugates (ADCs) or nanoparticle carriers. This application could significantly expand the therapeutic window of drugs derived from this chemical scaffold.

In conclusion, Benzene, 4-(2-bromoethyl)-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxy- (2375259-32-6) continues to demonstrate its value as a multifunctional building block in medicinal chemistry. Its unique chemical properties and versatility in various drug discovery approaches position it as a compound of significant interest for future therapeutic development. Researchers are encouraged to explore its potential in emerging areas such as targeted protein degradation and precision medicine.